Cas no 66054-53-3 (tunicamine)

• Product Name: tunicamine
• CAS No: 66054-53-3
• MF: C₁₁H₂₁NO₉
• MW: 311.285744428635
• CID: 963088
• PubChem ID: 194220
• Update Time: 2025-04-19

tunicamine Chemical and Physical Properties

Names and Identifiers

• tunicamine
• 2-amino-3,4,5,7,8,9,10-heptahydroxyundecanedial
• L-Allo-D-galacto-undecodialdose, 2-amino-2,6-dideoxy-
• DTXSID90984527
• 2-amino-2,6-dideoxyundecodialdose
• AKOS040746430
• 66054-53-3

• Inchi： 1S/C11H21NO9/c12-4(2-13)8(18)9(19)5(15)1-6(16)10(20)11(21)7(17)3-14/h2-11,15-21H,1,12H2
• InChI Key： WYCVCBXIFGHWMA-UHFFFAOYSA-N
• SMILES： OC(C(C(C(C=O)N)O)O)CC(C(C(C(C=O)O)O)O)O

Computed Properties

• Exact Mass: 311.122
• Monoisotopic Mass: 311.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.604
• Boiling Point: 744.4°C at 760 mmHg
• Flash Point: 404°C
• Refractive Index: 1.61